Cas no 7291-30-7 (3-Penten-2-one,1,1,1-trifluoro-4-hydroxy-)
7291-30-7 structure
Product Name:3-Penten-2-one,1,1,1-trifluoro-4-hydroxy-
CAS No:7291-30-7
MF:C5H5F3O2
MW:154.087212324142
CID:574842
PubChem ID:5363864
Update Time:2025-04-19
3-Penten-2-one,1,1,1-trifluoro-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Penten-2-one,1,1,1-trifluoro-4-hydroxy-
- (Z)-5,5,5-trifluoro-4-hydroxypent-3-en-2-one
- 1,1,1-Trifluoro-4-hydroxypent-3-en-2-one
- LogP
- Trifluoromethyl (2-hydroxy-1-propenyl) ketone
- SCHEMBL881148
- SCHEMBL11978640
- (3z)-5,5,5-trifluoro-4-hydroxy-3-penten-2-one
- 1,1,1-trifluoro-4-hydroxy-3-penten-2-one
- 7291-30-7
-
- Inchi: 1S/C5H5F3O2/c1-3(9)2-4(10)5(6,7)8/h2,10H,1H3/b4-2-
- InChI Key: HZWABPCDJWBJSC-RQOWECAXSA-N
- SMILES: FC(/C(=C/C(C)=O)/O)(F)F
Computed Properties
- Exact Mass: 154.02415
- Monoisotopic Mass: 154.024164
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 1.3
Experimental Properties
- Density: 1.334
- Boiling Point: 105.2°C at 760 mmHg
- Flash Point: 17.425°C
- Refractive Index: 1.386
- PSA: 37.3
3-Penten-2-one,1,1,1-trifluoro-4-hydroxy- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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